Cas no 256458-70-5 (4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole)

• Product Name: 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole
• CAS No: 256458-70-5
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• MDL: MFCD00829532
• CID: 4711844
• PubChem ID: 2802648
• Update Time: 2025-07-21

4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(4-CYCLOHEXANECARBONYLPIPERAZIN-1-YL)-1H-INDOLE
• Maybridge3_000709
• Oprea1_328139
• HMS1433A05
• IDI1_012096
• cyclohexyl-[4-(1H-indol-4-yl)piperazin-1-yl]methanone
• 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole

• MDL： MFCD00829532
• Inchi： 1S/C19H25N3O/c23-19(15-5-2-1-3-6-15)22-13-11-21(12-14-22)18-8-4-7-17-16(18)9-10-20-17/h4,7-10,15,20H,1-3,5-6,11-14H2
• InChI Key： VIOPRSRVDVIOSD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N1CCN(C2=CC=CC3=C2C=CN3)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 413
• Topological Polar Surface Area: 39.3

Additional information on 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole

Professional Introduction to Compound with CAS No. 256458-70-5 and Product Name: 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole

The compound with the CAS number 256458-70-5 and the product name 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule, featuring a 4-cyclohexanecarbonylpiperazine moiety linked to an indole core, suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

Recent studies in the field of cheminformatics and drug design have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The indole scaffold, in particular, is well-documented for its role in various biological processes and its presence in numerous bioactive molecules. The integration of the 4-cyclohexanecarbonylpiperazine group into the indole core introduces additional functionalization opportunities, which can be exploited to modulate the pharmacokinetic and pharmacodynamic properties of the compound. This structural design allows for fine-tuning of interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In the context of modern drug discovery, the development of multitarget-directed ligands (MTDLs) has become a focal point due to their ability to interact with multiple biological receptors simultaneously. The compound 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole exhibits characteristics that align well with this approach. The presence of both the piperazine and indole moieties provides multiple sites for interaction with biological targets, which could lead to enhanced efficacy and reduced side effects compared to traditional monomodal drugs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The indole core is known to have neuroactive properties, and modifications at this site have been explored extensively in the development of drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The addition of the 4-cyclohexanecarbonylpiperazine group further enhances its potential by introducing a moiety that can interact with serotonin receptors, which are critical in regulating mood and cognitive functions.

Recent preclinical studies have demonstrated promising results when using similar indole-piperazine derivatives in models of neurological disorders. These studies indicate that compounds with this structural motif can modulate neurotransmitter levels and receptor activity, leading to therapeutic effects. For instance, modifications at the position 1 of the indole ring have been shown to influence serotonin receptor binding affinity, which is crucial for developing effective treatments for mood disorders.

The synthesis of 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the 4-cyclohexanecarbonylpiperazine intermediate followed by its coupling with the indole moiety. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have significantly improved the efficiency and scalability of these synthetic routes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its target receptors. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, virtual screening techniques have been used to identify optimal positions for functionalization on both the indole and piperazine moieties to maximize interactions with biological targets.

The pharmacokinetic profile of 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole is another critical aspect that has been thoroughly investigated. In vitro studies have shown that this compound exhibits favorable solubility and stability properties, which are essential for its formulation into viable drug products. Additionally, preliminary pharmacokinetic studies in animal models suggest that it has a reasonable bioavailability and metabolic stability, indicating potential for further development into an oral therapeutic agent.

Given its promising preclinical data, this compound represents a valuable asset in ongoing drug discovery efforts. Researchers are currently exploring various derivatives based on this scaffold to identify additional leads with enhanced therapeutic profiles. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry provides a robust framework for optimizing this molecule toward clinical development.

In conclusion, the compound with CAS number 256458-70-5, known as 4-(4-Cyclohexanecarbonylpiperazin-1-YL)-1H-indole, is a highly interesting molecule with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research aimed at developing novel therapeutic agents for neurological disorders and other conditions.